1-(3-(1H-imidazol-1-yl)propyl)-5-(4-(allyloxy)phenyl)-4-benzoyl-3-hydroxy-1H-pyrrol-2(5H)-one

Specification

• CAS No.: 636989-14-5
• Molecular Formula: C26H25N3O4
• Molecular Weight: 443.5g/mol
• IUPAC Name: (4E)-4-[hydroxy(phenyl)methylidene]-1-(3-imidazol-1-ylpropyl)-5-(4-prop-2-enoxyphenyl)pyrrolidine-2,3-dione
• Standard InChI: InChI=1S/C26H25N3O4/c1-2-17-33-21-11-9-19(10-12-21)23-22(24(30)20-7-4-3-5-8-20)25(31)26(32)29(23)15-6-14-28-16-13-27-18-28/h2-5,7-13,16,18,23,30H,1,6,14-15,17H2/b24-22+
• Standard InChI Key: IDDTWOBLCWHIRP-ZNTNEXAZSA-N
• Isomeric SMILES: C=CCOC1=CC=C(C=C1)C2/C(=C(/C3=CC=CC=C3)\O)/C(=O)C(=O)N2CCCN4C=CN=C4
• SMILES: C=CCOC1=CC=C(C=C1)C2C(=C(C3=CC=CC=C3)O)C(=O)C(=O)N2CCCN4C=CN=C4
• Canonical SMILES: C=CCOC1=CC=C(C=C1)C2C(=C(C3=CC=CC=C3)O)C(=O)C(=O)N2CCCN4C=CN=C4

Introduction

Synthesis and Preparation

The synthesis of such compounds typically involves multi-step reactions, including the formation of the pyrrolidine core, attachment of the benzoyl and allyloxyphenyl groups, and incorporation of the imidazolylpropyl chain. Specific synthesis protocols are not detailed in the available literature but would likely involve standard organic chemistry techniques such as condensation reactions and alkylation.

Biological Activity

While specific biological activity data for this compound are not available, compounds with similar structures often exhibit interesting pharmacological properties. For example, related compounds may show potential in areas such as anticancer activity or as modulators of biological pathways. The presence of the imidazole ring and the allyloxy group could contribute to interactions with biological targets.

Research Findings and Applications

Research on similar compounds highlights the importance of structural modifications in achieving desired biological activities. For instance, modifications in the aromatic rings or the introduction of specific functional groups can significantly impact a compound's efficacy and selectivity. In the context of drug discovery, such compounds could serve as scaffolds for further optimization.